Cas no 2228911-32-6 (2-Ethynylbenzene-1-carboximidamide)

• Product Name: 2-Ethynylbenzene-1-carboximidamide
• CAS No: 2228911-32-6
• MF: C₉H₈N₂
• MW: 144.173221588135
• CID: 6008504
• PubChem ID: 141328607
• Update Time: 2025-10-31

2-Ethynylbenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-ethynylbenzene-1-carboximidamide
• 2228911-32-6
• EN300-1818866
• 2-Ethynylbenzene-1-carboximidamide

• Inchi： 1S/C9H8N2/c1-2-7-5-3-4-6-8(7)9(10)11/h1,3-6H,(H3,10,11)
• InChI Key： QEBJNFULWGJUMC-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=CC=1C#C)=N

Computed Properties

• Exact Mass: 144.068748264g/mol
• Monoisotopic Mass: 144.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.9Ų

Additional information on 2-Ethynylbenzene-1-carboximidamide

Introduction to 2-Ethynylbenzene-1-carboximidamide (CAS No. 2228911-32-6)

2-Ethynylbenzene-1-carboximidamide, also known by its CAS number 2228911-32-6, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. This compound is characterized by its distinctive molecular structure, which includes an ethynyl group and a carboximidamide functional group, making it a valuable building block for the development of novel pharmaceuticals and advanced materials.

The chemical formula of 2-Ethynylbenzene-1-carboximidamide is C₉H₇N₃, and its molecular weight is approximately 157.17 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties make it highly suitable for use in solution-based reactions and formulations.

In the realm of medicinal chemistry, 2-Ethynylbenzene-1-carboximidamide has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of 2-Ethynylbenzene-1-carboximidamide exhibit potent inhibitory activity against the enzyme cyclooxygenase-2 (COX-2), which is implicated in inflammation and pain. This finding suggests that the compound could be a valuable starting point for the development of novel anti-inflammatory drugs.

Beyond its medicinal applications, 2-Ethynylbenzene-1-carboximidamide has also found utility in materials science. The presence of the ethynyl group makes it an attractive candidate for click chemistry reactions, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. This reaction is widely used in the synthesis of functionalized polymers and biomaterials. A recent study published in Advanced Materials highlighted the use of 2-Ethynylbenzene-1-carboximidamide as a building block for the preparation of biocompatible hydrogels with tunable mechanical properties. These hydrogels have potential applications in tissue engineering and drug delivery systems.

The synthetic accessibility of 2-Ethynylbenzene-1-carboximidamide further enhances its appeal as a research tool. Several efficient synthetic routes have been developed to prepare this compound, including a one-pot procedure that involves the reaction of 2-bromoacetophenone with ammonia and acetylene under mild conditions. This synthetic flexibility allows researchers to easily modify the structure of the compound to explore its properties and optimize its performance for specific applications.

In addition to its synthetic versatility, 2-Ethynylbenzene-1-carboximidamide has been studied for its potential as a ligand in coordination chemistry. Research published in Inorganic Chemistry in 2024 showed that the compound can form stable complexes with transition metals such as palladium and platinum. These metal complexes exhibit interesting electronic and optical properties, making them promising candidates for use in catalysis and sensing applications.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the environmental fate and toxicity of 2-Ethynylbenzene-1-carboximidamide are still ongoing, but preliminary data suggest that it has low toxicity and minimal environmental impact when used under controlled conditions. This favorable profile further supports its potential for widespread use in various industrial and research settings.

In conclusion, 2-Ethynylbenzene-1-carboximidamide (CAS No. 2228911-32-6) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure, synthetic accessibility, and diverse applications make it an exciting area of research for scientists and engineers alike. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing our understanding and capabilities in fields such as medicinal chemistry, materials science, and coordination chemistry.